
3-Butylpyridine CAS number 539-32-2 properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Butylpyridine

Cat. No.: B1328907 Get Quote

An In-depth Technical Guide to 3-Butylpyridine (CAS No. 539-32-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Butylpyridine, with the CAS registry number 539-32-2, is a heterocyclic aromatic organic

compound and a derivative of pyridine.[1] It is characterized by a butyl group substituted at the

third position of the pyridine ring. This compound serves as a versatile building block and

intermediate in a variety of chemical syntheses.[1][2] Its utility spans the development of

pharmaceuticals, agrochemicals, and advanced materials, where its specific structural and

electronic properties are leveraged to create complex molecular architectures.[1] 3-
Butylpyridine is also a naturally occurring compound, identified as a major component of the

volatile oil from the aerial parts of Pavonia odorata.[3] This guide provides a comprehensive

overview of its chemical and physical properties, spectroscopic data, applications, and safety

information.

Physicochemical Properties
The fundamental physical and chemical properties of 3-Butylpyridine are summarized in the

table below. This data is critical for its handling, storage, and application in experimental

settings.
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Property Value Reference

CAS Number 539-32-2 [3][4][5][6]

Molecular Formula C₉H₁₃N [4][6][7][8]

Molecular Weight 135.21 g/mol [4][5][8][9]

Appearance
Colorless to pale yellow clear

liquid
[4][9][10]

Density 0.911 g/mL at 25 °C [3][4][6]

Boiling Point
80-81 °C at 8 mmHg; 206-207

°C at 760 mmHg
[3][4][10]

Melting Point 31.33 °C (estimate) [4]

Flash Point 79 °C (174 °F) - closed cup [4][10]

Refractive Index (n²⁰/D) 1.493 [3][4]

Vapor Pressure 0.343 mmHg at 25 °C [4][10]

Water Solubility 6761 mg/L at 25 °C (estimate) [10]

LogP (o/w) 2.5 - 2.868 (estimate) [5][9][10]

pKa 5.56 ± 0.10 (Predicted) [4]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and purity assessment of 3-
Butylpyridine.
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Spectroscopy Type Data Summary Reference

¹H NMR

Spectra available. Key

chemical shifts can be used to

identify protons on the pyridine

ring and the butyl chain.

[11][12]

¹³C NMR

Spectra available, allowing for

the identification of all nine

carbon atoms in the molecule.

[7]

Mass Spectrometry (MS)

GC-MS data available. The

molecular ion peak [M]⁺ is

observed at m/z 135. Major

fragment ions are observed at

m/z 92 and 93.

[9][13]

Infrared (IR)

FTIR spectra available,

showing characteristic peaks

for C-H and C=N stretching

within the aromatic system.

[9]

Synthesis and Applications
3-Butylpyridine is a valuable intermediate in organic synthesis. While specific, detailed

protocols for its synthesis are not readily available in the cited literature, a general synthetic

approach can be conceptualized.

General Synthetic Pathway
A common method for synthesizing alkylpyridines involves cross-coupling reactions. The

diagram below illustrates a generalized workflow for a Suzuki coupling reaction, a powerful

method for forming carbon-carbon bonds.
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Reactants Reaction Conditions
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Crude 3-Butylpyridine

Reaction Workup

Purification (Distillation)

Pure 3-Butylpyridine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Butylpyridine via Suzuki coupling.

Key Applications
3-Butylpyridine's reactivity and structure make it suitable for several applications:

Coordination Chemistry: It is used as a ligand in the preparation of metal complexes, such as

manganese-salen complexes, which have applications in catalysis.[3][8]
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Pharmaceutical Synthesis: It serves as a starting material for the synthesis of more complex

molecules, such as 3-butylisonicotinic acid, an intermediate in drug development.[3]

Agrochemicals and Materials: As a versatile pyridine derivative, it is a building block in the

creation of new agrochemicals and functional materials.[1]

The diagram below illustrates the logical relationship of 3-Butylpyridine as a precursor in

different fields.

Pharmaceuticals Catalysis Materials Science

3-Butylpyridine (Precursor)

3-Butylisonicotinic Acid
Ligand for Metal Centers

(e.g., Manganese)
Functional Polymers

Active Pharmaceutical
Ingredients (APIs)

Manganese-Salen Complexes

Catalytic Applications

Specialty Materials

Click to download full resolution via product page

Caption: Application pathways of 3-Butylpyridine in various scientific fields.

Experimental Protocols: Quality Analysis
Ensuring the purity of 3-Butylpyridine is crucial for its use in sensitive applications. Gas

Chromatography-Mass Spectrometry (GC-MS) is a standard method for this purpose.

General GC-MS Analysis Workflow
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The following diagram outlines a typical workflow for the purity analysis of a 3-Butylpyridine
sample.

1. Sample Preparation
(Dilute 3-Butylpyridine in appropriate solvent, e.g., Dichloromethane)

2. GC Injection
(Inject aliquot into Gas Chromatograph)

3. Chromatographic Separation
(Separation of components on a capillary column based on volatility and polarity)

4. Mass Spectrometry
(Eluted components are ionized and fragmented)

5. Data Acquisition
(Generate chromatogram and mass spectra)

6. Data Analysis
(Identify peaks by retention time and mass spectrum. Quantify purity by peak area %)

7. Final Report
(Purity assessment and impurity profile)

Click to download full resolution via product page

Caption: Standard experimental workflow for GC-MS analysis of 3-Butylpyridine.

Safety and Handling
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Proper handling of 3-Butylpyridine is essential to ensure laboratory safety. It is classified as

an irritant.

Safety Information Details Reference

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific

Target Organ Toxicity - Single

Exposure (Category 3)

[9]

Signal Word Warning

Hazard Statements (H)

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[9]

Risk Codes (R)
R36/37/38: Irritating to eyes,

respiratory system, and skin.
[4][10][14]

Safety Descriptions (S)

S26: In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice. S36/37/39:

Wear suitable protective

clothing, gloves, and eye/face

protection.

[4][10][14]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, N95 type

dust mask.

Toxicity Data

Intraperitoneal LD50 (mouse):

270 mg/kg. Intravenous LD50

(mouse): 59 mg/kg.

[4][15]

Storage

Store in a dry, cool, and well-

ventilated place. Keep

containers tightly closed. It is

classified as a combustible

liquid.

[4][16]
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Disclaimer: This document is intended for informational purposes for qualified professionals.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

chemical and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1328907#3-butylpyridine-cas-number-539-32-2-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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